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Compound Name: d
aci

cat. No.: B1159771

For Researchers, Scientists, and Drug Development Professionals

Introduction

6'-O-Cinnamoyl-8-epikingisidic acid is a naturally occurring secoiridoid, a class of
monoterpenoids known for their diverse biological activities. This compound was first isolated
from the dried fruits of Ligustrum lucidum AIT. (Oleaceae), a plant used in traditional medicine.
[1] As a member of the secoiridoid family, 6'-O-Cinnamoyl-8-epikingisidic acid is of interest to
researchers for its potential pharmacological properties, which may include anti-inflammatory
and antiviral effects, characteristic of other secoiridoids isolated from the same plant. This
technical guide provides a comprehensive overview of the available scientific information on 6'-
O-Cinnamoyl-8-epikingisidic acid, including its physicochemical properties, a generalized
experimental protocol for its isolation, and an exploration of the potential biological activities
and associated signaling pathways of related compounds.

Physicochemical Properties

The fundamental physicochemical properties of 6'-O-Cinnamoyl-8-epikingisidic acid are
summarized in the table below. This data is essential for its identification, characterization, and
handling in a laboratory setting.
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Property Value Reference
Molecular Formula C25H28012 [2]
Molecular Weight 520.48 g/mol [2]
CAS Number 1403984-03-1
Class Secoiridoid [1]
Source Dri.ed fruits of Ligustrum o
lucidum AIT.
Appearance Amorphous powder
Optical Rotation [a]D -58.8 (c 0.12, MeOH)

217 nm (4.28), 223 nm (4.21),

UV (MeOH) Amax (log €
( ) (log &) 279 nm (4.33)

Note: Detailed *H and 3C NMR spectroscopic data for 6'-O-Cinnamoyl-8-epikingisidic acid
are reported in the primary literature by Aoki et al. (2012). However, the full text of this
publication, containing the complete spectral assignments, could not be accessed for this
review. The data presented here is based on the information available in the abstract and other
accessible sources.

Experimental Protocols

The following is a generalized experimental protocol for the isolation and purification of
secoiridoids, including 6'-O-Cinnamoyl-8-epikingisidic acid, from the fruits of Ligustrum
lucidum. This protocol is based on methodologies reported in the literature for the isolation of
similar compounds from the same source. The specific protocol for 6'-O-Cinnamoyl-8-
epikingisidic acid is detailed in the primary literature which was not fully accessible.

General Isolation and Purification Workflow
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Purification of 6'-O-Cinnamoyl-8-epikingisidic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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